Cas no 1522358-11-7 (1-Azido-4-bromo-2-methoxybenzene)

• Product Name: 1-Azido-4-bromo-2-methoxybenzene
• CAS No: 1522358-11-7
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 5878865
• PubChem ID: 118060301
• Update Time: 2025-05-19

1-Azido-4-bromo-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• LIYXKNVKERSLOW-UHFFFAOYSA-N
• SCHEMBL16697716
• 1-azido-4-bromo-2-methoxy-benzene
• 1-azido-4-bromo-2-methoxybenzene
• EN300-6738791
• 1522358-11-7
• 1-Azido-4-bromo-2-methoxybenzene

• Inchi： 1S/C7H6BrN3O/c1-12-7-4-5(8)2-3-6(7)10-11-9/h2-4H,1H3
• InChI Key： LIYXKNVKERSLOW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-Azido-4-bromo-2-methoxybenzene

Comprehensive Guide to 1-Azido-4-bromo-2-methoxybenzene (CAS No. 1522358-11-7): Properties, Applications, and Innovations

1-Azido-4-bromo-2-methoxybenzene (CAS No. 1522358-11-7) is a specialized aromatic compound that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique azido and bromo functional groups, serves as a versatile intermediate in click chemistry, drug discovery, and materials science. Its molecular structure, combining a methoxy group with reactive halogens, makes it a valuable building block for constructing complex molecules.

In recent years, the demand for azido-containing compounds like 1-Azido-4-bromo-2-methoxybenzene has surged due to their role in bioorthogonal chemistry. Researchers leverage its azide group for strain-promoted alkyne-azide cycloaddition (SPAAC), a reaction pivotal in labeling biomolecules without disrupting biological systems. This aligns with the growing trend of targeted drug delivery and precision medicine, where minimal interference with native cellular processes is critical.

The compound’s bromo substituent further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are cornerstone techniques in modern organic synthesis. These reactions are frequently searched in academic and industrial contexts, reflecting their importance in developing new agrochemicals, OLED materials, and pharmaceutical intermediates. For instance, the methoxy group’s electron-donating properties can influence the regioselectivity of subsequent functionalizations, a topic often explored in mechanistic studies.

From an analytical perspective, CAS No. 1522358-11-7 exhibits distinct spectroscopic signatures. Its NMR spectra typically show characteristic peaks for the aromatic protons, azido group, and methoxy resonance, while mass spectrometry confirms its molecular weight. These features are crucial for quality control in commercial batches, a concern frequently raised by purchasers in chemical procurement forums.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard regulations, proper handling of azido compounds is emphasized due to potential exothermic decomposition. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics dominating scientific conferences and patent filings in 2023–2024.

Innovative applications of 1-Azido-4-bromo-2-methoxybenzene include its use in polymer functionalization and surface modification. For example, incorporating this compound into polymeric backbones via click chemistry can yield materials with tailored adhesion or antimicrobial properties—addressing trends like smart packaging and medical device coatings. Such interdisciplinary uses highlight its relevance in answering user queries about “advanced material design” or “multifunctional reagents.”

In summary, 1-Azido-4-bromo-2-methoxybenzene (CAS No. 1522358-11-7) bridges fundamental research and industrial innovation. Its dual functionality responds to the need for highly customizable intermediates in sectors ranging from bioconjugation to electronic materials. As synthetic methodologies evolve, this compound is poised to remain a staple in laboratories addressing cutting-edge scientific challenges.